Cas no 22471-02-9 (2-chloro-6-(hydroxymethyl)phenol)

2-Chloro-6-(hydroxymethyl)phenol is a chlorinated phenolic compound featuring both a hydroxyl and a hydroxymethyl functional group, making it a versatile intermediate in organic synthesis. Its structure allows for selective reactivity in electrophilic aromatic substitution and nucleophilic addition reactions, facilitating applications in pharmaceuticals, agrochemicals, and specialty chemicals. The hydroxymethyl group enhances solubility in polar solvents, improving processability in synthetic routes. This compound is particularly useful in the preparation of active pharmaceutical ingredients (APIs) and fine chemicals due to its balanced reactivity and stability under controlled conditions. Proper handling is required due to its potential irritant properties.
2-chloro-6-(hydroxymethyl)phenol structure
22471-02-9 structure
Product Name:2-chloro-6-(hydroxymethyl)phenol
CAS No:22471-02-9
MF:C7H7ClO2
MW:158.582281351089
MDL:MFCD18393155
CID:250847
PubChem ID:13059730
Update Time:2025-06-07

2-chloro-6-(hydroxymethyl)phenol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,3-chloro-2-hydroxy-
    • 2-chloro-6-(hydroxymethyl)phenol
    • 3-Chloro-2-hydroxybenzyl alcohol
    • Benzylalcohol, 3-chloro-2-hydroxy- (7CI,8CI)
    • RSYDJXCHUYNRQO-UHFFFAOYSA-N
    • EN300-1967384
    • SCHEMBL5710254
    • 22471-02-9
    • CS-0144575
    • MFCD18393155
    • DTXSID80516735
    • E91507
    • Benzenemethanol, 3-chloro-2-hydroxy-
    • MDL: MFCD18393155
    • Inchi: 1S/C7H7ClO2/c8-6-3-1-2-5(4-9)7(6)10/h1-3,9-10H,4H2
    • InChI Key: RSYDJXCHUYNRQO-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(CO)=C1O

Computed Properties

  • Exact Mass: 158.01351
  • Monoisotopic Mass: 158.0134572g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46

2-chloro-6-(hydroxymethyl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB517792-500 mg
2-Chloro-6-(hydroxymethyl)phenol
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€341.00 2023-04-17
abcr
AB517792-1 g
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abcr
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abcr
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€383.70 2025-03-19
Enamine
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$557.0 2023-09-16
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$1614.0 2023-09-16
Enamine
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